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Compound of Interest

Delphinidin-3-O-arabinoside
Compound Name:
chloride

Cat. No.: B15591745

An In-depth Technical Guide to Delphinidin-3-O-arabinoside chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Delphinidin-3-O-arabinoside chloride is an anthocyanin, a class of water-soluble flavonoids
responsible for many of the red, purple, and blue colors in plants. It consists of the aglycone
delphinidin linked to an arabinose sugar moiety. This compound is found naturally in various
plants, including species of Rhododendron[1][2]. As a member of the anthocyanin family, it is
studied for its potential health benefits, particularly its antioxidant and anti-inflammatory
properties. This guide provides a detailed overview of its chemical structure, physicochemical
properties, relevant experimental protocols, and known biological activities.

Chemical Structure and Properties

Delphinidin-3-O-arabinoside chloride is characterized by a central flavylium cation core
(delphinidin) glycosidically linked to an arabinose sugar at the C3 position. The positive charge
on the oxygen of the C-ring is balanced by a chloride anion.

Physicochemical and Identification Data

The key properties and identifiers for Delphinidin-3-O-arabinoside chloride are summarized
below.
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Property Data Reference(s)

(2S,3R,4S,5S)-2-[5,7-
dihydroxy-2-(3,4,5-

IUPAC Name trihydroxyphenyl)chromenylium  [3]
-3-ylJoxyoxane-3,4,5-triol
chloride
Molecular Formula C20H19ClO11 [3]
Molecular Weight 470.8 g/mol [2][3]
Exact Mass 470.0615891 Da [3]
CAS Number 171370-55-1 [1][3]
BQQCUFJAUJKCKH-
InChliKey [3]

GOWHUIJJSA-N

C1--INVALID-LINK--

0C2=CC3=C(C=C(C=C3[0+]=
SMILES 3]

C2C4=CC(=C(C(=C4)0)0)O)

0)0)0)0)0.[CI-]

B Soluble in DMSO, Pyridine,
Solubility [4]
Methanol, and Ethanol.

Solid (typically a purple or
Appearance
dark-colored powder).

Visualization of Chemical Structure

The chemical structure of Delphinidin-3-O-arabinoside chloride is depicted below, illustrating
the connectivity between the delphinidin aglycone and the arabinose sugar.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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